Cas no 1250375-50-8 (1-Bromo-2-(2-butoxyethoxy)cyclohexane)
1-Bromo-2-(2-butoxyethoxy)cyclohexane Chemical and Physical Properties
Names and Identifiers
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- 1250375-50-8
- EN300-1134507
- 1-bromo-2-(2-butoxyethoxy)cyclohexane
- AKOS011389357
- 1-Bromo-2-(2-butoxyethoxy)cyclohexane
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- Inchi: 1S/C12H23BrO2/c1-2-3-8-14-9-10-15-12-7-5-4-6-11(12)13/h11-12H,2-10H2,1H3
- InChI Key: CXCYSQRRLSOJBZ-UHFFFAOYSA-N
- SMILES: BrC1CCCCC1OCCOCCCC
Computed Properties
- Exact Mass: 278.08814g/mol
- Monoisotopic Mass: 278.08814g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 18.5Ų
1-Bromo-2-(2-butoxyethoxy)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134507-0.05g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1134507-0.1g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1134507-0.25g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1134507-0.5g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1134507-1.0g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1134507-2.5g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1134507-5.0g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1134507-10.0g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1134507-1g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1134507-5g |
1-bromo-2-(2-butoxyethoxy)cyclohexane |
1250375-50-8 | 95% | 5g |
$2235.0 | 2023-10-26 |
1-Bromo-2-(2-butoxyethoxy)cyclohexane Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-Bromo-2-(2-butoxyethoxy)cyclohexane
Introduction to 1-Bromo-2-(2-butoxyethoxy)cyclohexane (CAS No. 1250375-50-8)
1-Bromo-2-(2-butoxyethoxy)cyclohexane (CAS No. 1250375-50-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its brominated cyclohexane ring and a 2-butoxyethoxy substituent, which endow it with a range of chemical properties and potential applications.
The molecular formula of 1-Bromo-2-(2-butoxyethoxy)cyclohexane is C13H24O2Br, and its molecular weight is approximately 284.23 g/mol. The compound's structure includes a bromine atom attached to the cyclohexane ring, which can serve as a reactive site for various chemical transformations. The 2-butoxyethoxy group, on the other hand, provides solubility and stability in different solvents, making it suitable for a wide range of synthetic and analytical applications.
In recent years, 1-Bromo-2-(2-butoxyethoxy)cyclohexane has been extensively studied for its potential in the synthesis of complex organic molecules. Its bromine functionality allows for selective functionalization through various reactions such as nucleophilic substitution, coupling reactions, and radical processes. These reactions are crucial in the development of new materials, pharmaceuticals, and fine chemicals.
A notable application of 1-Bromo-2-(2-butoxyethoxy)cyclohexane is in the synthesis of bioactive compounds. Researchers have utilized this compound as a building block to create molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 1-Bromo-2-(2-butoxyethoxy)cyclohexane in the synthesis of novel anti-inflammatory agents. The resulting compounds exhibited potent anti-inflammatory activity in both in vitro and in vivo models, highlighting the compound's utility in drug discovery.
Beyond its synthetic applications, 1-Bromo-2-(2-butoxyethoxy)cyclohexane has also been explored for its use in polymer science. The presence of the bromine atom allows for controlled polymerization reactions, leading to the formation of well-defined polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems, coatings, and adhesives.
The environmental impact of chemical compounds is an important consideration in their development and use. Studies have shown that 1-Bromo-2-(2-butoxyethoxy)cyclohexane exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to other brominated compounds that may pose environmental risks.
In conclusion, 1-Bromo-2-(2-butoxyethoxy)cyclohexane (CAS No. 1250375-50-8) is a valuable compound with a diverse range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and reactivity make it an essential building block for the synthesis of complex molecules and polymers. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.
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